Cas no 868561-17-5 (1-BOC-7-bromoindole)

• Product Name: 1-BOC-7-bromoindole
• CAS No: 868561-17-5
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD09475841
• CID: 720049
• PubChem ID: 26369808
• Update Time: 2025-04-19

1-BOC-7-bromoindole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-bromo-1H-indole-1-carboxylate
• 1-BOC-7-bromoindole
• 1H-Indole-1-carboxylicacid, 7-bromo-, 1,1-dimethylethyl ester
• tert-butyl 7-bromoindole-1-carboxylate
• AKOS015837026
• PS-7155
• CS-0433388
• MFCD09475841
• F80181
• A863017
• 1-Boc-7-bromo-1H-indole
• DTXSID70649980
• 7-Bromoindole-1-carboxylic acid tert-butyl ester
• MB07323
• 1H-Indole-1-carboxylicacid,7-bromo-,1,1-dimethylethyl ester
• 868561-17-5
• 7-Bromo-1H-indole,N-BOCprotected
• SCHEMBL1314041
• 7-Bromo-1H-indole, N-BOC protected
• 7-Bromo-1-Boc-1H-indole
• SY384512

• MDL： MFCD09475841
• Inchi： 1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-8-7-9-5-4-6-10(14)11(9)15/h4-8H,1-3H3
• InChI Key： QKTLZTNNVUGEOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CN(C(=O)OC(C)(C)C)C=21

Computed Properties

• Exact Mass: 295.02100
• Monoisotopic Mass: 295.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 367.9°C at 760 mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.576
• PSA: 31.23000
• LogP: 4.18700

1-BOC-7-bromoindole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：